17-Hydroxy-3-oxoestra-5(10),9(11)-diene-17beta-carbonitrile cyclic ethylene acetal
17-Hydroxy-3-oxoestra-5(10),9(11)-diene-17beta-carbonitrile cyclic ethylene acetal
Brand Name:
Vulcanchem
CAS No.:
33300-19-5
VCID:
VC20790509
InChI:
InChI=1S/C21H27NO3/c1-19-7-4-16-15-5-9-21(24-10-11-25-21)12-14(15)2-3-17(16)18(19)6-8-20(19,23)13-22/h4,17-18,23H,2-3,5-12H2,1H3
SMILES:
CC12CC=C3C(C1CCC2(C#N)O)CCC4=C3CCC5(C4)OCCO5
Molecular Formula:
C21H27NO3
Molecular Weight:
341.4 g/mol
17-Hydroxy-3-oxoestra-5(10),9(11)-diene-17beta-carbonitrile cyclic ethylene acetal
CAS No.: 33300-19-5
Cat. No.: VC20790509
Molecular Formula: C21H27NO3
Molecular Weight: 341.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 33300-19-5 |
|---|---|
| Molecular Formula | C21H27NO3 |
| Molecular Weight | 341.4 g/mol |
| IUPAC Name | 17-hydroxy-13-methylspiro[1,2,4,6,7,8,12,14,15,16-decahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-carbonitrile |
| Standard InChI | InChI=1S/C21H27NO3/c1-19-7-4-16-15-5-9-21(24-10-11-25-21)12-14(15)2-3-17(16)18(19)6-8-20(19,23)13-22/h4,17-18,23H,2-3,5-12H2,1H3 |
| Standard InChI Key | ITBGBOBQGVJJRT-UHFFFAOYSA-N |
| Isomeric SMILES | C[C@]12CC=C3[C@H]([C@@H]1CC[C@@]2(C#N)O)CCC4=C3CCC5(C4)OCCO5 |
| SMILES | CC12CC=C3C(C1CCC2(C#N)O)CCC4=C3CCC5(C4)OCCO5 |
| Canonical SMILES | CC12CC=C3C(C1CCC2(C#N)O)CCC4=C3CCC5(C4)OCCO5 |
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